Cas no 1781490-38-7 (7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine)

• Product Name: 7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine
• CAS No: 1781490-38-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD34186668
• CID: 5637829
• PubChem ID: 84729214
• Update Time: 2025-06-11

7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine
• 1781490-38-7
• EN300-28253995
• 7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride
• 1H-1-Benzazepine, 7-bromo-2,3,4,5-tetrahydro-5,5-dimethyl-

• MDL： MFCD34186668
• Inchi： 1S/C12H16BrN/c1-12(2)6-3-7-14-11-5-4-9(13)8-10(11)12/h4-5,8,14H,3,6-7H2,1-2H3
• InChI Key： ZHESSAZRCPNOHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)CCCN2

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±41.0 °C(Predicted)
• pka: 4.45±0.40(Predicted)

Additional information on 7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine

7-Bromo-5,5-Dimethyl-2,3,4,5-Tetrahydro-1H-1-Benzazepine

7-Bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine is a structurally complex organic compound with the CAS registry number 1781490-38-7. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds characterized by a fused benzene ring and a seven-membered nitrogen-containing ring. The presence of a bromine atom at the 7-position and two methyl groups at the 5-position introduces unique electronic and steric properties to the molecule.

The synthesis of 7-bromo-5,5-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex structures. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 7-position with high regioselectivity. Additionally, the use of chiral catalysts has facilitated the formation of the tetrahydrobenzazepine core with desired stereochemistry.

Structurally, 7-bromo-5,5-dimethyl-tetrahydrobenzazepine exhibits a rigid bicyclic framework due to the fused benzene and seven-membered rings. The methyl groups at the 5-position provide steric bulk, which can influence both the physical properties and biological activity of the compound. The bromine atom at position 7 introduces electron-withdrawing effects, potentially modulating the electronic environment of the molecule and affecting its reactivity.

Recent studies have explored the pharmacological properties of 7-bromo-5,5-dimethyl-tetrahydrobenzazepine, particularly its potential as a drug candidate. Preclinical research indicates that this compound may exhibit anti-inflammatory and antioxidant activities. For example, in vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and scavenge free radicals. Furthermore, preliminary studies suggest that it may possess anti-tumor properties by modulating key signaling pathways involved in cancer cell proliferation.

The application of 7-bromo-5,5-dimethyl-tetrahydrobenzazepine extends beyond pharmacology into materials science. Its rigid structure and unique electronic properties make it a promising candidate for use in organic electronics. Researchers have investigated its potential as an electron transport material in organic photovoltaic devices (OPVs). Experimental results show that incorporating this compound into OPV architectures can enhance charge separation efficiency and overall device performance.

In terms of chemical stability, 7-bromo-tetrahydrobenzazepine derivatives are generally stable under ambient conditions but may undergo degradation under harsh conditions such as strong acidic or basic environments. The presence of electron-withdrawing groups like bromine can influence both thermal stability and chemical reactivity. Recent thermal analysis studies have provided insights into its decomposition pathways under high temperatures.

From an environmental perspective, understanding the fate and toxicity of 7-bromo-tetrahydrobenzazepines is crucial for their safe handling and application. Eco-toxicological studies have assessed its potential impact on aquatic organisms. Results indicate low acute toxicity; however, chronic effects require further investigation to ensure sustainable use.

Looking ahead, ongoing research is focused on optimizing 7-bromo-tetrahydrobenzazepines' pharmacokinetic profiles to enhance their bioavailability for therapeutic applications. Advanced drug delivery systems are being explored to improve their solubility and reduce potential side effects.